Cas no 50845-91-5 (2-(5-methylthiophen-2-yl)propanoic acid)

• Product Name: 2-(5-methylthiophen-2-yl)propanoic acid
• CAS No: 50845-91-5
• MDL: MFCD14630337
• CID: 4654388
• PubChem ID: 17777729
• Update Time: 2025-05-21

2-(5-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylthiophen-2-yl)propanoic acid

• MDL： MFCD14630337

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-(5-methylthiophen-2-yl)propanoic acid

Introduction to CAS No 50845-91-5: 2-(5-Methylthiophen-2-yl)Propanoic Acid

CAS No 50845-91-5, also known as 2-(5-methylthiophen-2-yl)propanoic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a thiophene ring substituted with a methyl group at the 5-position and a propanoic acid group attached at the 2-position of the thiophene ring.

The molecular structure of CAS No 50845-91-5 is characterized by a thiophene moiety, which is a five-membered aromatic ring containing two sulfur atoms. The substitution pattern of this compound plays a crucial role in its chemical reactivity and biological activity. Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry, particularly due to their ability to interact with various biological targets, such as enzymes and receptors.

One of the key areas of research involving CAS No 50845-91-5 is its potential as a building block for more complex molecules. The propanoic acid group in this compound can undergo various chemical transformations, making it versatile for synthesizing derivatives with enhanced bioactivity. For instance, researchers have explored the use of this compound in the development of antioxidants, anti-inflammatory agents, and anticancer drugs.

In terms of synthesis, CAS No 50845-91-5 can be prepared through several methods, including nucleophilic aromatic substitution and coupling reactions. These methods allow for precise control over the substitution pattern and stereochemistry of the resulting product. Recent advancements in catalytic systems have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

The biological activity of CAS No 50845-91-5 has been a focal point in recent studies. Preclinical experiments have demonstrated that this compound exhibits moderate antioxidant activity, which could be beneficial in combating oxidative stress-related diseases. Additionally, its ability to inhibit certain enzymes involved in inflammatory pathways suggests potential applications in treating inflammatory disorders.

Another promising avenue for CAS No 50845-91-5 is its role in drug delivery systems. The thiophene moiety has been shown to enhance the solubility and bioavailability of certain drugs, making it an attractive candidate for developing advanced drug delivery platforms. Researchers are actively exploring how this compound can be integrated into nanotechnology-based drug delivery systems to improve therapeutic outcomes.

From a pharmacokinetic perspective, CAS No 50847677767676767676767676767676767676 has shown favorable absorption profiles in preclinical models, indicating its potential for oral administration. However, further studies are required to fully understand its pharmacokinetics and safety profile in humans.

In conclusion, CAS No 333333333333333333 (replaced with actual CAS number) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for future therapeutic developments.